Cas no 103952-87-0 (4H-1,3-Benzoxazin-4-one,2,3-dihydro-3-[4-(trifluoromethyl)benzoyl]-2-[4-(trifluoromethyl)phenyl]-)

• Product Name: 4H-1,3-Benzoxazin-4-one,2,3-dihydro-3-[4-(trifluoromethyl)benzoyl]-2-[4-(trifluoromethyl)phenyl]-
• CAS No: 103952-87-0
• MF: C₂₃H₁₃F₆NO₃
• MW: 465.344647169113
• CID: 200125
• PubChem ID: 13524893
• Update Time: 2025-04-19

4H-1,3-Benzoxazin-4-one,2,3-dihydro-3-[4-(trifluoromethyl)benzoyl]-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzoxazin-4-one,2,3-dihydro-3-[4-(trifluoromethyl)benzoyl]-2-[4-(trifluoromethyl)phenyl]-
• 3-[4-(trifluoromethyl)benzoyl]-2-[4-(trifluoromethyl)phenyl]-2H-1,3-benzoxazin-4-one
• 3-[4-(Trifluoromethyl)benzoyl]-2-[4-(trifluoromethyl)phenyl]-2,3-dihydro-4H-1,3-benzoxazin-4-one
• 103952-87-0
• 4H-1,3-Benzoxazin-4-one, 2,3-dihydro-3-(4-(trifluoromethylbenzoyl)-2-(4-(trifluoromethyl)phenyl)-
• DTXSID00908693

• Inchi： 1S/C23H13F6NO3/c24-22(25,26)15-9-5-13(6-10-15)19(31)30-20(32)17-3-1-2-4-18(17)33-21(30)14-7-11-16(12-8-14)23(27,28)29/h1-12,21H
• InChI Key： LOMCOOAQPYRTHS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1N(C(C2C=CC(C(F)(F)F)=CC=2)=O)C(C2C=CC=CC=2O1)=O)(F)F

Computed Properties

• Exact Mass: 465.07996225g/mol
• Monoisotopic Mass: 465.07996225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 46.6Ų